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Introduction

Sodium hexahydroxostannate(lV), systematically named sodium hexahydroxidostannate(1V),
and its historically referenced form, sodium stannate trihydrate, are inorganic compounds of
tin that garner significant interest across various scientific and industrial domains. While
historically referred to by different names and chemical formulas, modern analytical techniques
confirm they are essentially the same compound in the solid state, with the
hexahydroxostannate(IV) anion, [Sn(OH)s]?~, being the more accurate representation of its
structure. This guide provides a comprehensive technical overview of its chemical properties,
synthesis, and key applications, with a focus on detailed experimental protocols and
comparative data for researchers and professionals in drug development and other scientific
fields.

Chemical Identity and Nomenclature

The primary source of confusion often lies in the nomenclature and chemical representation of
this compound.

o Sodium Hexahydroxostannate(lV): This is the current, systematically correct name. It
accurately describes the central tin(IV) atom coordinated to six hydroxide ligands. Its
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chemical formula is Naz[Sn(OH)e].[1]

e Sodium Stannate Trihydrate: This is an older, yet still commonly used name. It represents
the compound as a hydrated salt of a hypothetical stannic acid, with the chemical formula
Naz2Sn0s-3H20.[2][3]

It is crucial to understand that these two representations refer to the same chemical entity. The
"trihydrate" in the older nomenclature accounts for the hydrogen and oxygen atoms that are
now understood to be part of the hexahydroxo complex.

Comparative Physicochemical Properties

A summary of the key physicochemical properties is presented in the table below for easy

comparison.
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Sodium

Property Hexahydroxostannate(lV) /  Anhydrous Sodium
Sodium Stannate Stannate
Trihydrate

) Naz[Sn(OH)e] or
Chemical Formula Na2Sn0Os
Na2Sn03-3H20

Molar Mass 266.73 g/mol [4] 212.69 g/mol

White to off-white crystalline
Appearance -
powder or colorless crystals.[3]

12027-70-2 (for Naz[Sn(OH)s])
CAS Number 1 12209-98-2 (for 12058-66-1[1]
NazSn0s-3H20)[2]

Soluble.[2] 46 g/100 g at 0°C;
Solubility in Water 43.7 g/100 g at 20°C; 38.9 -
g/100 g at 40°C.

I Insoluble in ethanol and
Solubility in other solvents -

acetone.
Melting Point Decomposes at 140 °C. -
Density Approximately 3.03 g/cm3 -
Crystal Structure Trigonal -

Synthesis and Manufacturing

Sodium hexahydroxostannate(lV) can be synthesized through several laboratory and industrial
methods.

Laboratory Synthesis from Metallic Tin

A common laboratory-scale synthesis involves the oxidation of metallic tin in an alkaline
medium.

Reaction Pathway:
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Reactants

Sn (metallic tin) NaOH (sodium hydroxide) H20:2 (hydrogen peroxide)

+ NaOH, H20:2

Proguct

Naz[Sn(OH)s] (sodium hexahydroxostannate(lV))

Click to download full resolution via product page
Figure 1: Synthesis of Sodium Hexahydroxostannate(IV) from Tin.
Experimental Protocol:

e Reaction Setup: In a well-ventilated fume hood, place 50.0 g of tin foil or granulesina 1 L
beaker.

o Alkaline Solution Preparation: Carefully prepare a 20% (w/v) sodium hydroxide solution by
dissolving 100 g of NaOH pellets in 500 mL of deionized water. Caution: This process is
highly exothermic.

e Reaction Initiation: Slowly add the sodium hydroxide solution to the beaker containing the tin.

o Oxidation: While stirring the mixture, cautiously add 30% hydrogen peroxide solution
dropwise. The reaction is exothermic and will produce hydrogen gas. Maintain a controlled
addition rate to prevent excessive foaming and temperature increase.

o Digestion: After the tin has completely dissolved, gently heat the solution to 80-90 °C for 1
hour to ensure complete reaction and to decompose any excess hydrogen peroxide.

o Crystallization: Allow the solution to cool slowly to room temperature, and then place it in an
ice bath to induce crystallization.
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« |solation and Purification: Collect the white crystals of sodium hexahydroxostannate(IV) by
vacuum filtration. Wash the crystals with cold ethanol to remove any residual sodium
hydroxide and then with diethyl ether to facilitate drying.

o Drying: Dry the purified crystals in a desiccator over a suitable drying agent.

Industrial Production from Cassiterite Ore

On an industrial scale, sodium stannate is often produced from cassiterite (SnO3z), the primary

ore of tin.

Workflow for Industrial Production:

(Cassiterite Ore (SnOzD

(Roasting with NaOH or NéhCO?)

(Leaching with Water)

Filtration
(Crystallization)

(Sodium Hexahydroxostannate(lV))

Click to download full resolution via product page
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Figure 2: Industrial Production from Cassiterite Ore.

Applications in Research and Development

Sodium hexahydroxostannate(lV) serves as a versatile reagent and precursor in various
applications.

Stabilization of Hydrogen Peroxide

Sodium stannate is a well-established stabilizer for hydrogen peroxide solutions, preventing its
decomposition.

Mechanism of Stabilization:

[Sn(OH)sJ2-

Complexation with trace metal ions

Gnactivation of Catalytic Sites)

Decomposition

Click to download full resolution via product page
Figure 3: Stabilization of Hydrogen Peroxide by Sodium Stannate.

Experimental Protocol for Peroxide Stabilization:
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e Stock Solution Preparation: Prepare a 10% (w/v) stock solution of sodium
hexahydroxostannate(IV) in deionized water.

 Stabilization: To a 1 L volume of 30% hydrogen peroxide solution, add the sodium stannate
stock solution to achieve a final concentration of 100-300 mg/L.

e pH Adjustment: Adjust the pH of the stabilized hydrogen peroxide solution to between 3 and
4 using phosphoric acid or another suitable acid for optimal stability.

e Monitoring: The stability of the hydrogen peroxide solution can be monitored over time by
titrating aliquots with a standardized potassium permanganate solution.

Electroplating of Tin and Tin Alloys

Sodium stannate is a key component in alkaline tin plating baths, providing a source of tin(IV)

ions.

Simplified Electroplating Workflow:

(Substrate Preparation (Cleaning & DegreasingD

Alkaline Plating Bath
(Naz[Sn(OH)e], NaOH, Additives)

Electrodeposition
(Anode: Tin, Cathode: Substrate)

Post-treatment
(Rinsing & Drying)

Click to download full resolution via product page

Figure 4: General Workflow for Tin Electroplating.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b077131?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol for Alkaline Tin Plating:
« Bath Composition: Prepare an electroplating bath with the following composition:
o Sodium Hexahydroxostannate(IV): 80-100 g/L
o Sodium Hydroxide (free): 10-15 g/L
o Additives (e.g., brighteners, grain refiners): as required
e Operating Conditions:
o Temperature: 60-80 °C
o Cathode Current Density: 1-3 A/dm?
o Anode: Pure Tin
e Procedure:

Thoroughly clean and degrease the substrate to be plated.

[¢]

[¢]

Immerse the substrate (cathode) and the tin anode in the plating bath.

Apply the specified direct current for a duration calculated to achieve the desired plating

[e]

thickness.

After plating, rinse the substrate with deionized water and dry thoroughly.

[e]

Mordant in Textile Dyeing

In textile dyeing, sodium stannate can act as a mordant, a substance that helps to fix the dye to

the fabric, thereby improving color fastness.
Comparative Color Fastness Data:

The following tables summarize the available data on the color fastness of cotton and silk
fabrics mordanted with tin salts (as a proxy for sodium stannate) and dyed with natural dyes.
The ratings are based on the standard grey scale, where 5 is excellent and 1 is poor.
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Table 1: Color Fastness of Mordanted Cotton Fabric

Fastness Property Rating (Grey Scale) Reference
Wash Fastness 3-4 [5]
Light Fastness 4 [6]
Rubbing Fastness (Dry) 4-5 [6]
Rubbing Fastness (Wet) 3-4 [6]

Table 2: Color Fastness of Mordanted Silk Fabric

Fastness Property Rating (Grey Scale) Reference
Wash Fastness 4 [7]
Light Fastness 4-5 [8]
Rubbing Fastness (Dry) 4-5 9]
Rubbing Fastness (Wet) 4 [9]

Experimental Protocol for Mordanting Silk with Sodium Stannate:

e Scouring: Wash the silk fabric thoroughly with a neutral soap to remove any impurities.

e Mordant Bath Preparation: Prepare a mordant bath with a 1-2% solution of sodium
hexahydroxostannate(IV) in water.

e Mordanting: Immerse the scoured silk fabric in the mordant bath and gently heat to 60-70 °C
for 1 hour. Stir occasionally to ensure even mordanting.

e Rinsing: Remove the fabric from the mordant bath, allow it to cool, and then rinse thoroughly
with water.

e Dyeing: The mordanted fabric is now ready for dyeing with a natural or synthetic dye.

Experimental Protocol for Mordanting Cotton with Sodium Stannate:
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e Scouring: Boil the cotton fabric in a solution of soda ash (sodium carbonate) to remove
natural waxes and pectins.

e Tannin Pre-treatment: For improved dye uptake, it is often beneficial to pre-treat the scoured
cotton with a tannin solution (e.g., from oak galls or myrobalan).

» Mordant Bath Preparation: Prepare a 2-4% solution of sodium hexahydroxostannate(lV).

e Mordanting: Immerse the tannin-treated cotton in the mordant bath at room temperature for
at least 2-4 hours, or overnight for best results.

e Rinsing and Dyeing: Rinse the mordanted cotton and proceed with dyeing.

Thermal Analysis

Thermal analysis provides insights into the thermal stability and decomposition of sodium
hexahydroxostannate(IV).

TGA/DSC Analysis:

A typical thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) of
sodium hexahydroxostannate(lV) would show a weight loss corresponding to the loss of water
molecules upon heating. The decomposition begins around 140 °C, where it loses its water of
hydration to form anhydrous sodium stannate (Naz2SnOs).

GA SC emperature (°C) Weight (%) / Heat Flow

GA SC
GA SC
SC

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Figure 5: Representative TGA/DSC Thermogram.

Safety and Handling

Sodium hexahydroxostannate(lV) is a hazardous substance and should be handled with
appropriate safety precautions.

Hazards: Causes skin irritation and serious eye damage. May cause respiratory irritation.

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.

Handling: Avoid breathing dust. Use only in a well-ventilated area.

Storage: Store in a dry, well-ventilated place. Keep container tightly closed.

Conclusion

Sodium hexahydroxostannate(lV), also known as sodium stannate trihydrate, is a compound
with a rich history and a diverse range of modern applications. A clear understanding of its
chemical identity, properties, and synthesis is essential for its effective utilization in research
and industry. The detailed experimental protocols provided in this guide offer a practical
resource for scientists and engineers working in fields ranging from materials science to drug
development. As research continues, the unique properties of this tin compound are likely to be
exploited in new and innovative ways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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